Cas no 1428358-45-5 (6-methyl-1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-methyl-1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}-1,2,3,4-tetrahydroquinoline
• CAS No: 1428358-45-5
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 6311770
• PubChem ID: 71789480
• Update Time: 2025-09-28

6-methyl-1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}-1,2,3,4-tetrahydroquinoline
• AKOS024539285
• F6212-0347
• CHEMBL4968676
• 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)methanone
• (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)(6-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone
• 6-methyl-1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}-1,2,3,4-tetrahydroquinoline
• 1428358-45-5
• VU0537173-1

• Inchi： 1S/C17H19N3O2/c1-12-5-6-15-13(10-12)4-2-7-19(15)16(21)14-11-18-20-8-3-9-22-17(14)20/h5-6,10-11H,2-4,7-9H2,1H3
• InChI Key： QHXIDKFMIQMVBU-UHFFFAOYSA-N
• SMILES： O1CCCN2C1=C(C=N2)C(N1C2C=CC(C)=CC=2CCC1)=O

Computed Properties

• Exact Mass: 297.147726857g/mol
• Monoisotopic Mass: 297.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 6-methyl-1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carbonyl}-1,2,3,4-tetrahydroquinoline

Comprehensive Overview of 6-methyl-1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}-1,2,3,4-tetrahydroquinoline (CAS No. 1428358-45-5)

The compound 6-methyl-1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}-1,2,3,4-tetrahydroquinoline (CAS No. 1428358-45-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex architecture, featuring a pyrazolo[3,2-b][1,3]oxazine core fused with a tetrahydroquinoline moiety, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its resemblance to bioactive scaffolds frequently explored in medicinal chemistry.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted therapies in oncology, neurology, and metabolic disorders. The 6-methyl-1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}-1,2,3,4-tetrahydroquinoline scaffold aligns with this trend, as its hydrogen-bond acceptors and lipophilic domains suggest favorable drug-like properties. Computational studies indicate potential interactions with protein targets involved in inflammation and cell proliferation, making it a subject of ongoing structure-activity relationship (SAR) investigations.

From a synthetic chemistry perspective, the preparation of CAS No. 1428358-45-5 involves multi-step protocols, often leveraging Pd-catalyzed cross-coupling or cyclocondensation reactions. Its chiral centers and fused ring system present challenges in enantioselective synthesis, a topic frequently searched by organic chemists optimizing asymmetric catalysis methods. Recent publications highlight improved yields using microwave-assisted synthesis, reflecting the industry's shift toward greener and more efficient methodologies.

The compound's physicochemical properties—such as its logP value, aqueous solubility, and thermal stability—are critical for formulation scientists. Analytical techniques like HPLC-MS and X-ray crystallography are routinely employed to characterize its purity and polymorphic forms, addressing common queries about quality control in API manufacturing. Notably, its methyl-substituted quinoline segment may influence metabolic pathways, a consideration for ADME/Tox studies in preclinical development.

Beyond pharmaceuticals, 6-methyl-1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}-1,2,3,4-tetrahydroquinoline has potential applications in organic electronics due to its conjugated π-system. Materials scientists explore such derivatives for OLED emitters or photovoltaic materials, aligning with global interest in sustainable energy solutions. Patent analyses reveal growing IP activity around related structures, underscoring their commercial viability.

In conclusion, CAS No. 1428358-45-5 represents a versatile chemical entity bridging multiple disciplines. Its drug-likeness, synthetic adaptability, and functional diversity position it as a valuable asset in both academic and industrial settings. Future research directions may focus on bioconjugation strategies or polypharmacology approaches to unlock its full therapeutic potential.